Cas no 51579-80-7 (1,3-Benzenedisulfonicacid, 2,5-dihydroxy-, potassium salt (1:2))

• Product Name: 1,3-Benzenedisulfonicacid, 2,5-dihydroxy-, potassium salt (1:2)
• CAS No: 51579-80-7
• MF: C₆H₄K₂O₈S₂
• MW: 346.417761802673
• CID: 374240
• PubChem ID: 103912
• Update Time: 2025-04-19

1,3-Benzenedisulfonicacid, 2,5-dihydroxy-, potassium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedisulfonicacid, 2,5-dihydroxy-, potassium salt (1:2)
• 2,5-Dihydroxy-1,3-benzenedisulfonic acid dipotassium salt
• 2,4-DIFLUOROPYRIMIDINE-5-BORONIC ACID
• 2,5-DIHYDROXY-1,3-BENZENEDISULFONIC ACID DIPOTASSIUM SALT,TECH.,70
• dipotassium 2,5-dihydroxybenzene-1,3-disulphonate
• 51579-80-7
• NS00056771
• FT-0699801
• EINECS 257-295-6
• Potassium 2,5-dihydroxybenzene-1,3-disulfonate
• SCHEMBL3197339
• dipotassium;2,5-dihydroxybenzene-1,3-disulfonate

• Inchi： 1S/C6H6O8S2.2K/c7-3-1-4(15(9,10)11)6(8)5(2-3)16(12,13)14;;/h1-2,7-8H,(H,9,10,11)(H,12,13,14);;/q;2*+1/p-2
• InChI Key： JWNLTHADDXGNHR-UHFFFAOYSA-L
• SMILES： [K+].[K+].S(C1C=C(C=C(C=1O)S(=O)(=O)[O-])O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 345.86200
• Monoisotopic Mass: 345.862
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 371
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 155

Experimental Properties

• Color/Form: Not available
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 171.62000
• LogP: 1.06760
• Solubility: Not available

1,3-Benzenedisulfonicacid, 2,5-dihydroxy-, potassium salt (1:2) Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25